Cas no 5988-91-0 (Octanal, 3,7-dimethyl-)

• Product Name: Octanal, 3,7-dimethyl-
• CAS No: 5988-91-0
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• MDL: MFCD00015403
• CID: 371471
• Update Time: 2026-05-14

Octanal, 3,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octanal, 3,7-dimethyl-
• 3,7-dimethyloctanal
• TETRAHYDROCITRAL
• 6,7-dihydrocitronellal
• Dihydro citronellal
• Octanal,3,7-dimethyl
• perhydrocitral
• TETRAHYDROGERANIAL
• 3,7-dimethyl-octana
• dihydrocitronellal

• MDL： MFCD00015403
• Inchi： 1S/C10H20O/c1-9(2)5-4-6-10(3)7-8-11/h8-10H,4-7H2,1-3H3

Computed Properties

• Exact Mass: 156.15100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.4

Experimental Properties

• Density: 0.8242 (rough estimate)
• Boiling Point: 220.54°C (rough estimate)
• Refractive Index: 1.4610 (estimate)
• PSA: 17.07000
• LogP: 3.03780
• FEMA: 4348 | 3,7-DIMETHYLOCTANAL

Octanal, 3,7-dimethyl- Security Information

• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on Octanal, 3,7-dimethyl-

Recent Advances in the Study of Octanal, 3,7-dimethyl- (CAS: 5988-91-0): A Comprehensive Research Brief

Octanal, 3,7-dimethyl-, also known by its CAS number 5988-91-0, is a monoterpene aldehyde that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its diverse applications and potential therapeutic benefits. Recent studies have explored its role in fragrance formulation, antimicrobial activity, and even as a potential therapeutic agent for neurological disorders. This research brief synthesizes the latest findings on this compound, providing a comprehensive overview of its properties, applications, and future research directions.

One of the most notable advancements in the study of Octanal, 3,7-dimethyl- is its antimicrobial properties. A 2023 study published in the Journal of Natural Products demonstrated that this compound exhibits significant activity against a range of Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the mechanism of action, suggesting that the compound disrupts bacterial cell membrane integrity. These findings highlight its potential as a novel antimicrobial agent, particularly in the context of increasing antibiotic resistance.

In addition to its antimicrobial properties, Octanal, 3,7-dimethyl- has been investigated for its neuroprotective effects. A recent preclinical study published in Neurochemistry International (2024) explored its potential in mitigating oxidative stress in neuronal cells. The researchers found that the compound significantly reduced reactive oxygen species (ROS) levels and improved mitochondrial function in a dose-dependent manner. These results suggest that Octanal, 3,7-dimethyl- could be a promising candidate for further research in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The chemical synthesis and optimization of Octanal, 3,7-dimethyl- have also seen significant progress. A 2024 paper in Organic Letters detailed a novel catalytic method for its enantioselective synthesis, achieving a high yield (85%) and excellent enantiomeric excess (98%). This advancement is particularly relevant for the fragrance industry, where the enantiomeric purity of such compounds is crucial for their olfactory properties. The study also highlighted the scalability of the method, making it a viable option for industrial production.

Despite these promising developments, challenges remain in the widespread application of Octanal, 3,7-dimethyl-. For instance, its stability under various environmental conditions and potential toxicity at higher concentrations require further investigation. A 2023 review in Chemical Research in Toxicology emphasized the need for comprehensive toxicological studies to assess its safety profile, particularly for long-term use in pharmaceutical and consumer products. Future research should focus on addressing these gaps to fully realize the compound's potential.

In conclusion, Octanal, 3,7-dimethyl- (CAS: 5988-91-0) represents a multifaceted compound with significant applications in antimicrobial therapy, neuroprotection, and fragrance formulation. Recent studies have advanced our understanding of its mechanisms of action and optimized its synthesis, paving the way for further exploration. However, ongoing research must address stability and toxicity concerns to ensure its safe and effective use across various industries. This research brief underscores the importance of continued investigation into this versatile compound, which holds promise for addressing some of the most pressing challenges in chemical, biological, and pharmaceutical sciences.